Cas no 1092513-18-2 (6-quinolyl mesylate)

• Product Name: 6-quinolyl mesylate
• CAS No: 1092513-18-2
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 2867936
• PubChem ID: 54751777
• Update Time: 2025-06-08

6-quinolyl mesylate Chemical and Physical Properties

Names and Identifiers

• 6-quinolyl mesylate
• .6-(mesyloxy)quinoline;quinolin-6-yl methanesulfonate;
• quinolin-6-yl methanesulfonate
• quinolin-6-ylmethanesulfonate
• 1092513-18-2
• SCHEMBL10296001

• Inchi： 1S/C10H9NO3S/c1-15(12,13)14-9-4-5-10-8(7-9)3-2-6-11-10/h2-7H,1H3
• InChI Key： QRCFHLPKTQRDNT-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 223.03000
• Monoisotopic Mass: 223.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.64000
• LogP: 2.65400

Additional information on 6-quinolyl mesylate

Introduction to 6-quinolyl mesylate (CAS No. 1092513-18-2): Applications and Recent Research Developments

6-quinolyl mesylate, identified by the Chemical Abstracts Service Number (CAS No.) 1092513-18-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organometallic derivative, featuring a quinoline core substituted with a methanesulfonate (mesyl) group, has garnered considerable attention due to its versatile structural and functional properties. The quinoline moiety is well-documented for its role in various bioactive molecules, while the mesylate group enhances solubility and metabolic stability, making it a valuable intermediate in drug synthesis.

The 6-quinolyl mesylate structure exhibits remarkable chemical reactivity, enabling its use in diverse synthetic pathways. Its incorporation into pharmacophores has been explored in the development of novel therapeutic agents targeting a range of diseases, including infectious disorders and chronic conditions. The compound’s ability to undergo selective modifications allows for the creation of derivatives with tailored biological activities, underscoring its importance in medicinal chemistry.

In recent years, 6-quinolyl mesylate has been investigated for its potential in antimicrobial applications. Quinoline derivatives are known for their efficacy against bacterial and parasitic infections, and the mesylate esterification further enhances their pharmacokinetic profiles. Studies have demonstrated that 6-quinolyl mesylate exhibits inhibitory effects on certain resistant strains of pathogens, suggesting its utility in combating multidrug-resistant infections. This aligns with global efforts to develop new antimicrobial agents capable of overcoming existing therapeutic challenges.

Moreover, the 6-quinolyl mesylate scaffold has been utilized in the design of kinase inhibitors, which are critical in oncology research. Kinases play pivotal roles in cell signaling pathways associated with cancer progression, and modulating their activity can lead to effective antitumor therapies. Preliminary research indicates that derivatives of 6-quinolyl mesylate can selectively inhibit specific kinases, offering promising avenues for developing targeted cancer treatments. The compound’s ability to interact with biological targets at the molecular level makes it a valuable candidate for further pharmacological exploration.

The synthesis of 6-quinolyl mesylate involves well-established organic reactions, including condensation and esterification processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring high-quality material for research applications. The compound’s stability under various storage conditions further enhances its practicality in laboratory settings. Researchers often favor 6-quinolyl mesylate due to its predictable reactivity and compatibility with multiple synthetic protocols.

Recent advancements in computational chemistry have accelerated the discovery of novel derivatives of 6-quinolyl mesylate. Molecular modeling techniques allow researchers to predict binding affinities and metabolic pathways, streamlining the drug development process. These computational approaches complement experimental studies, providing a more comprehensive understanding of the compound’s potential applications. The integration of AI-driven tools with traditional chemical synthesis has opened new possibilities for designing next-generation therapeutics.

The pharmaceutical industry continues to explore the therapeutic potential of 6-quinolyl mesylate beyond antimicrobial and anticancer applications. Emerging research suggests its utility in neurodegenerative diseases, where quinoline derivatives have shown neuroprotective properties. The compound’s ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments targeting neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Further clinical investigations are warranted to validate these preliminary findings.

In conclusion, 6-quinolyl mesylate (CAS No. 1092513-18-2) represents a versatile and innovative compound with significant implications in pharmaceutical research. Its structural features enable diverse applications across multiple therapeutic areas, from infectious diseases to cancer and neurodegenerative conditions. Ongoing studies continue to uncover new possibilities for utilizing this compound and its derivatives in addressing global health challenges. As research progresses, 6-quinolyl mesylate is poised to play an increasingly pivotal role in the development of novel medications that improve patient outcomes worldwide.